![molecular formula C16H8ClF4N3S B2495988 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[(4-fluorophenyl)sulfanyl]pyrimidine CAS No. 2085690-39-5](/img/structure/B2495988.png)
2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[(4-fluorophenyl)sulfanyl]pyrimidine
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Overview
Description
2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[(4-fluorophenyl)sulfanyl]pyrimidine is a useful research compound. Its molecular formula is C16H8ClF4N3S and its molecular weight is 385.76. The purity is usually 95%.
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Scientific Research Applications
Fluoro Intermediates for Herbicidal Applications
Pyrimidine and triazine intermediates are significant in developing herbicidal sulfonylureas. For instance, certain fluoromethyl-triazines and sulfonylureas derived from trifluoromethylpyrimidines have shown selectivity as post-emergence herbicides, indicating the importance of fluorine and pyrimidine structures in agricultural chemistry (Hamprecht et al., 1999).
Advanced Materials Development
Fluorinated aromatic compounds, such as those involving thiophenyl-substituted benzidines, have been used to synthesize transparent polyimides with high refractive indices and small birefringences, along with good thermomechanical stabilities. These materials find applications in optics and electronics, showcasing the utility of fluorine and pyrimidine in material science (Tapaswi et al., 2015).
Antimalarial Compound Development
Structural studies of trifluoromethyl-substituted pyridine and pyrimidine analogs have identified compounds with promising in vitro antimalarial activity. For example, the lead compound JPC-3210 exhibited superior antimalarial activity against multidrug-resistant Plasmodium falciparum lines, indicating the potential role of fluorinated pyrimidines in developing new antimalarial drugs (Chavchich et al., 2016).
Synthesis of High-Performance Polymers
The synthesis of soluble polyimides derived from aromatic diamine monomers containing both pyridine and fluorine, like 2,6-bis(4-amino-2-trifluoromethylphenoxy-4'-benzoyl)pyridine, has led to polymers with excellent solubility, high glass-transition temperatures, and good thermal stability. These polymers are applicable in various high-tech industries due to their advanced properties (Zhang et al., 2007).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(4-fluorophenyl)sulfanylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8ClF4N3S/c17-12-7-9(16(19,20)21)8-23-14(12)15-22-6-5-13(24-15)25-11-3-1-10(18)2-4-11/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTSPSCOZOOLIEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1F)SC2=NC(=NC=C2)C3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8ClF4N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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